Cas no 1934706-60-1 (Tert-Butyl 4-bromo-6-chloro-1H-indazole-1-carboxylate)

• Product Name: Tert-Butyl 4-bromo-6-chloro-1H-indazole-1-carboxylate
• CAS No: 1934706-60-1
• MF: C₁₂H₁₂BrClN₂O₂
• MW: 331.5929
• CID: 4671330
• PubChem ID: 92134422
• Update Time: 2025-06-13

Tert-Butyl 4-bromo-6-chloro-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-bromo-6-chloro-1H-indazole-1-carboxylate
• FCH4244129
• AX8276101
• tert-Butyl4-bromo-6-chloro-1H-indazole-1-carboxylate
• 1934706-60-1
• Tert-Butyl 4-bromo-6-chloro-1H-indazole-1-carboxylate

• Inchi： 1S/C12H12BrClN2O2/c1-12(2,3)18-11(17)16-10-5-7(14)4-9(13)8(10)6-15-16/h4-6H,1-3H3
• InChI Key： OFJUNAAIXKTQOR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1C=NN2C(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 329.97707g/mol
• Monoisotopic Mass: 329.97707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 44.1

Additional information on Tert-Butyl 4-bromo-6-chloro-1H-indazole-1-carboxylate

Recent Advances in the Application of Tert-Butyl 4-bromo-6-chloro-1H-indazole-1-carboxylate (CAS: 1934706-60-1) in Chemical Biology and Pharmaceutical Research

Tert-Butyl 4-bromo-6-chloro-1H-indazole-1-carboxylate (CAS: 1934706-60-1) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its versatility in medicinal chemistry, where it serves as a building block for the construction of complex heterocyclic scaffolds. This compound has garnered significant attention due to its potential applications in targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of Tert-Butyl 4-bromo-6-chloro-1H-indazole-1-carboxylate in the synthesis of novel indazole-based inhibitors targeting the PI3K/AKT/mTOR pathway. The study reported that derivatives of this compound exhibited potent inhibitory activity against cancer cell lines, with IC50 values in the nanomolar range. The structural flexibility of the indazole core allowed for extensive modifications, enabling the optimization of pharmacokinetic properties and selectivity profiles.

Another notable application of this compound was explored in a recent Nature Communications article, where it was used as a precursor for the development of covalent inhibitors targeting Bruton's tyrosine kinase (BTK). The researchers utilized the bromo and chloro substituents on the indazole ring to introduce electrophilic warheads, resulting in compounds with enhanced binding affinity and prolonged target engagement. This approach holds promise for the treatment of B-cell malignancies and autoimmune diseases.

Beyond its role in kinase inhibitor development, Tert-Butyl 4-bromo-6-chloro-1H-indazole-1-carboxylate has also been employed in the synthesis of fluorescent probes for imaging applications. A 2022 study in Chemical Science described the use of this compound to create indazole-based fluorophores with high photostability and tunable emission wavelengths. These probes were successfully applied in live-cell imaging to monitor enzymatic activity and protein-protein interactions in real time.

The synthetic accessibility of Tert-Butyl 4-bromo-6-chloro-1H-indazole-1-carboxylate has further facilitated its adoption in high-throughput screening campaigns. A recent report in ACS Combinatorial Science detailed its use in the generation of diverse indazole libraries, which were screened against a panel of disease-relevant targets. The study identified several hit compounds with promising activity, underscoring the value of this intermediate in drug discovery pipelines.

In conclusion, Tert-Butyl 4-bromo-6-chloro-1H-indazole-1-carboxylate (CAS: 1934706-60-1) continues to play a pivotal role in chemical biology and pharmaceutical research. Its applications span from the development of targeted therapies to the creation of advanced imaging tools, reflecting its broad utility in addressing unmet medical needs. Future research is expected to further expand its scope, particularly in the design of next-generation therapeutics with improved efficacy and safety profiles.